Cas no 1181705-37-2 ([(4-Bromo-benzyl)-ethyl-amino]-acetic acid)

• Product Name: [(4-Bromo-benzyl)-ethyl-amino]-acetic acid
• CAS No: 1181705-37-2
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 2159539
• Update Time: 2025-10-30

[(4-Bromo-benzyl)-ethyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-Bromo-benzyl)-ethyl-amino]-acetic acid
• 2-((4-Bromobenzyl)(ethyl)amino)acetic acid
• [(4-bromobenzyl)ethylamino]acetic acid
• AM90961

• Inchi： 1S/C11H14BrNO2/c1-2-13(8-11(14)15)7-9-3-5-10(12)6-4-9/h3-6H,2,7-8H2,1H3,(H,14,15)
• InChI Key： ZDIRBNCCJYKSBT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(CC(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Topological Polar Surface Area: 40.5

Additional information on [(4-Bromo-benzyl)-ethyl-amino]-acetic acid

Introduction to [(4-Bromo-benzyl)-ethyl-amino]-acetic Acid (CAS No. 1181705-37-2)

[(4-Bromo-benzyl)-ethyl-amino]-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1181705-37-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and molecular biology research. The structural motif of (4-Bromo-benzyl)-ethyl-amino]-acetic acid incorporates both aromatic and aliphatic components, making it a versatile scaffold for medicinal chemists seeking novel pharmacophores.

The (4-Bromo-benzyl)-ethyl-amino] moiety within the molecule is particularly noteworthy, as it provides a reactive site for further functionalization. This brominated benzyl group can participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs). Additionally, the presence of an amino group and an acetic acid moiety offers opportunities for further derivatization, enabling the synthesis of a diverse array of analogues for structure-activity relationship (SAR) studies.

In recent years, the pharmaceutical industry has witnessed a surge in interest regarding small molecules that modulate biological pathways involved in inflammation, neurodegeneration, and cancer. The (4-Bromo-benzyl)-ethyl-amino]-acetic acid scaffold aligns well with these therapeutic areas due to its ability to interact with multiple targets. For instance, modifications at the amino and carboxylic acid positions can yield compounds with potential anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). Furthermore, the benzyl bromide component suggests potential utility in developing kinase inhibitors, which are critical in oncology.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged (4-Bromo-benzyl)-ethyl-amino]-acetic acid to develop novel inhibitors targeting protein-protein interactions (PPIs), which are notoriously challenging to modulate with small molecules. By incorporating this moiety into larger peptidomimetics or fragment-based drug discovery candidates, chemists have been able to improve binding affinity and selectivity. This approach has been particularly fruitful in the pursuit of drugs targeting protein kinases and transcription factors.

The acetic acid functionality at one end of the molecule also lends itself to salt formation, which can enhance solubility and bioavailability—key factors in drug formulation. Salts derived from (4-Bromo-benzyl)-ethyl-amino]-acetic acid have been explored as prodrugs or intermediates in multi-step syntheses aimed at improving pharmacokinetic profiles. For example, esters or amides of this compound have shown promise in enhancing membrane permeability while maintaining biological activity.

Recent advancements in computational chemistry have further illuminated the potential of (4-Bromo-benzyl)-ethyl-amino]-acetic acid as a lead compound. Molecular docking studies have identified its binding pockets on various therapeutic targets, providing insights into how structural modifications can optimize potency and selectivity. These computational predictions have guided experimental efforts, leading to the discovery of novel derivatives with improved pharmacological profiles. Moreover, machine learning models trained on large datasets containing similar scaffolds have been employed to predict novel analogues that may exhibit enhanced activity against specific disease-related proteins.

In clinical research, derivatives of (4-Bromo-benzyl)-ethyl-amino]-acetic acid have been investigated for their potential therapeutic effects. Preclinical studies have demonstrated that certain analogues exhibit anti-proliferative activity against cancer cell lines by interfering with critical signaling pathways such as MAPK or PI3K/Akt. While these findings are promising, further research is needed to assess their safety and efficacy in human trials. Nevertheless, these early successes underscore the importance of exploring this chemical scaffold for future drug development.

The synthesis of (4-Bromo-benzyl)-ethyl-amino]-acetic acid itself presents an interesting challenge due to its complexity. Traditional synthetic routes often involve multi-step sequences requiring careful control over reaction conditions to avoid side products. However, recent innovations in synthetic methodology have streamlined production processes while improving yields and purity. For instance, catalytic methods employing palladium or nickel complexes have enabled efficient cross-coupling reactions between bromobenzyl halides and various organic substrates. These advancements not only facilitate large-scale production but also open avenues for exploring new synthetic pathways that could lead to cost-effective manufacturing processes.

The versatility of (4-Bromo-benzyl)-ethyl-amino]-acetic acid extends beyond pharmaceutical applications; it has also found utility in agrochemical research. By modifying its structure, chemists have developed compounds with herbicidal or fungicidal properties that could contribute to sustainable agriculture practices. This dual functionality highlights the broad applicability of this chemical scaffold across multiple industries.

Looking ahead, the future prospects for (4-Bromo-benzyl)-ethyl-amino]-acetic acid appear promising as researchers continue to uncover new ways to exploit its structural features. Advances in biocatalysis and green chemistry may further enhance synthetic efficiency while reducing environmental impact—a critical consideration in modern drug development. Additionally, interdisciplinary collaborations between chemists and biologists will be essential for translating laboratory discoveries into tangible therapeutic benefits.